2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid

• IUPAC Name: 2-amino-5-(3-chloro-4-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11ClN2O4/c1-21-14(20)8-3-2-7(4-11(8)15)10-6-17-12(16)5-9(10)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: HHDZOOGCYLJFQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CN=C(C=C2C(=O)O)N)Cl
• Molecular Formula: C14H11ClN2O4
• DSSTOX Substance ID: DTXSID90688336
• Molecular Weight: 306.70 g/mol
• CAS No.: 1261921-03-2

Description

2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid is an organic compound that belongs to the class of isonicotinic acids. This compound is characterized by the presence of an amino group, a chloro-substituted phenyl ring, and a methoxycarbonyl group attached to the isonicotinic acid core. It is a derivative of pyridine with significant applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid typically involves multi-step organic reactions. One common method includes the nitration of m-toluic acid followed by reduction to obtain 2-amino-3-methylbenzoic acid. This intermediate is then subjected to chlorination using reagents like benzoyl peroxide and a chlorination solvent to yield 2-amino-3-methyl-5-chlorobenzoic acid . Further functionalization and coupling reactions are employed to introduce the methoxycarbonyl group and complete the synthesis.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors, high-yield catalysts, and efficient purification techniques to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized under specific conditions to form nitro derivatives.

Reduction: The chloro group can be reduced to form corresponding amines.

Substitution: The chloro group can be substituted with other nucleophiles like hydroxyl or alkoxy groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic or basic media.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles such as sodium hydroxide or methanol under reflux conditions.

Major Products

The major products formed from these reactions include nitro derivatives, amines, and substituted phenyl derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as a biochemical probe in studying enzyme functions and metabolic pathways.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of advanced materials and chemical intermediates for industrial processes.

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid involves its interaction with specific molecular targets. The amino and chloro groups facilitate binding to enzymes or receptors, modulating their activity. The methoxycarbonyl group enhances the compound’s stability and bioavailability, allowing it to exert its effects through various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Isonicotinic acid: A simpler derivative with a carboxyl group at the 4-position of pyridine.

Nicotinic acid:

Picolinic acid: Contains a carboxyl group at the 2-position of pyridine.

Uniqueness

2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid is unique due to the presence of multiple functional groups that confer distinct chemical reactivity and biological activity. The combination of amino, chloro, and methoxycarbonyl groups makes it a versatile compound for various applications in research and industry.